Cas no 57076-70-7 (1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(5-oxohexyl)-)

• Product Name: 1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(5-oxohexyl)-
• CAS No: 57076-70-7
• MF: C₁₇H₂₆N₄O₃
• MW: 334.413343906403
• CID: 346548
• PubChem ID: 20568875
• Update Time: 2025-04-19

1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(5-oxohexyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(5-oxohexyl)-
• 7-(5-oxohexyl)-1,3-di(propan-2-yl)purine-2,6-dione
• DTXSID60608824
• SCHEMBL11359942
• 57076-70-7
• 7-(5-Oxohexyl)-1,3-di(propan-2-yl)-3,7-dihydro-1H-purine-2,6-dione

• Inchi： 1S/C17H26N4O3/c1-11(2)20-15-14(16(23)21(12(3)4)17(20)24)19(10-18-15)9-7-6-8-13(5)22/h10-12H,6-9H2,1-5H3
• InChI Key： UXMPJJAWUSAUDZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CCCCC(C)=O)N(C(N1C(C)C)=O)C(C)C

Computed Properties

• Exact Mass: 334.20068
• Monoisotopic Mass: 334.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• PSA: 75.51